Cas no 5610-39-9 ((1'beta)-10,11-dimethoxytubulosan-8'-ol)

• Product Name: (1'beta)-10,11-dimethoxytubulosan-8'-ol
• CAS No: 5610-39-9
• MF: C₂₉H₃₇N₃O₃
• MW: 475.622387647629
• CID: 1596474
• PubChem ID: 165327
• Update Time: 2025-04-21

(1'beta)-10,11-dimethoxytubulosan-8'-ol Chemical and Physical Properties

Names and Identifiers

• (1'beta)-10,11-dimethoxytubulosan-8'-ol
• Tubulosan-8'-ol, 10,11-dimethoxy-, (1'beta)-
• Isotubulosine
• CCG-36059
• 5610-39-9
• CCG-37743
• 10,11-Dimethoxytubulosan-8'-ol (1'beta)-
• CHEMBL4650895
• DTXSID00971483
• SMR001566818
• MLS002703010
• Tubulosine
• (-)-Tubulosine
• Marckine
• (1'S)-10,11-Dimethoxytubulosan-8'-ol
• 1'-Isotubulosine
• 1H-Pyrido[3,4-b]indol-6-ol, 1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-2,3,4,9-tetrahydro-, (1S)-

• Inchi： 1S/C29H37N3O3/c1-4-17-16-32-10-8-18-13-27(34-2)28(35-3)15-22(18)26(32)12-19(17)11-25-29-21(7-9-30-25)23-14-20(33)5-6-24(23)31-29/h5-6,13-15,17,19,25-26,30-31,33H,4,7-12,16H2,1-3H3/t17-,19-,25-,26-/m0/s1
• InChI Key： JRVWIILYWSBUMC-CMWZJFIZSA-N
• SMILES： O(C)C1C(=CC2CCN3C[C@H](CC)[C@@H](C[C@H]4C5=C(C6C=C(C=CC=6N5)O)CCN4)C[C@H]3C=2C=1)OC

Computed Properties

• Exact Mass: 475.28349205g/mol
• Monoisotopic Mass: 475.28349205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Melting Point: 177-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids